Cas no 1021260-00-3 (N-[(2-methoxyphenyl)methyl]-4-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]butanamide)

• Product Name: N-[(2-methoxyphenyl)methyl]-4-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]butanamide
• CAS No: 1021260-00-3
• MF: C₂₀H₂₁N₃O₃S
• MW: 383.46404337883
• CID: 5917137
• PubChem ID: 25854523
• Update Time: 2025-05-21

N-[(2-methoxyphenyl)methyl]-4-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]butanamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxyphenyl)methyl]-4-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]butanamide
• N-[(2-methoxyphenyl)methyl]-4-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)butanamide
• N-(2-methoxybenzyl)-4-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)butanamide
• AKOS024498701
• F5106-0261
• 1021260-00-3
• VU0636002-1

• Inchi： 1S/C20H21N3O3S/c1-26-17-7-3-2-6-15(17)14-21-19(24)9-4-12-23-20(25)11-10-16(22-23)18-8-5-13-27-18/h2-3,5-8,10-11,13H,4,9,12,14H2,1H3,(H,21,24)
• InChI Key： SWXGZXAUKFFCQO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC)(=O)CCCN1N=C(C2SC=CC=2)C=CC1=O

Computed Properties

• Exact Mass: 383.13036271g/mol
• Monoisotopic Mass: 383.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 99.2Ų

Additional information on N-[(2-methoxyphenyl)methyl]-4-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]butanamide

N-[(2-methoxyphenyl)methyl]-4-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]butanamide (CAS 1021260-00-3): A Comprehensive Overview

N-[(2-methoxyphenyl)methyl]-4-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]butanamide (CAS 1021260-00-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique structural features, combines a thiophene ring, a pyridazinone core, and a methoxyphenyl moiety, making it a subject of interest for drug discovery and development. Researchers and industry professionals frequently search for information on its synthesis, applications, and potential therapeutic benefits, reflecting its growing relevance in modern science.

The compound's CAS number 1021260-00-3 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its structure includes a butanamide linker, which enhances its bioavailability and binding affinity to biological targets. This feature is particularly valuable in the design of small-molecule inhibitors and modulators for various diseases. Given the rising demand for targeted therapies and precision medicine, N-[(2-methoxyphenyl)methyl]-4-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]butanamide is often explored for its potential in treating inflammatory and metabolic disorders.

One of the most searched questions about this compound revolves around its mechanism of action. Preliminary studies suggest that it may interact with specific enzymes or receptors involved in cell signaling pathways. For instance, the thiophene and pyridazinone components are known to exhibit anti-inflammatory and antioxidant properties, which align with current trends in researching neuroprotective and cardiovascular agents. These attributes make it a promising candidate for further investigation in preclinical and clinical settings.

From a synthetic chemistry perspective, the preparation of N-[(2-methoxyphenyl)methyl]-4-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]butanamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Researchers often seek optimized protocols to improve yield and purity, highlighting the importance of process chemistry in its production. Additionally, its solubility and stability profiles are frequently discussed, as these factors are crucial for formulation development.

The market for specialty chemicals like CAS 1021260-00-3 is expanding, driven by advancements in drug discovery and biotechnology. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support academic and industrial projects. Its potential applications extend beyond pharmaceuticals, including agrochemicals and material science, where its unique structure could inspire innovations in functional materials.

In summary, N-[(2-methoxyphenyl)methyl]-4-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]butanamide represents a fascinating area of research with broad implications for science and industry. Its CAS number 1021260-00-3 ensures precise identification, while its structural complexity opens doors to diverse applications. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.